ibu-rG

• Molecular Formula: C14H19N5O6
• Molecular Weight: 353.33 g/mol
• InChI: InChI=1S/C14H19N5O6/c1-5(2)11(23)17-14-16-10-7(12(24)18-14)15-4-19(10)13-9(22)8(21)6(3-20)25-13/h4-6,8-9,13,20-22H,3H2,1-2H3,(H2,16,17,18,23,24)/t6-,8+,9?,13-/m1/s1
• InChIKey: OXTYJSXVUGJSGM-MAADLVNMSA-N

iBu-rG Technical & Procurement Baseline

ibu-rG (N2-Isobutyrylguanosine, CAS 64350-24-9) is a synthetic purine nucleoside analog . It is chemically distinguished by the presence of an isobutyryl (iBu) protecting group on the exocyclic amine (N2 position) of the guanine base [1]. This modification is not intended to impart direct biological activity on the free nucleoside itself. Instead, its core function is to serve as a protected intermediate, or more commonly, as a component of a phosphoramidite monomer used in the solid-phase synthesis of RNA oligonucleotides . In this role, the iBu group is the industry-standard protecting group for guanosine, shielding the reactive amine during the iterative coupling steps of automated synthesis and ensuring the correct assembly of the desired RNA sequence [2].

1 Synthetic nucleoside precursor for RNA phosphoramidite production

2 iBu protecting group engineered for standard solid-phase RNA synthesis

3 Requires chemical conversion to active amidite monomer before oligonucleotide assembly

• [1] N2-(2-METHYLPROPANOYL)-GUANOSINE CAS#: 64350-24-9. ChemWhat. Available from: https://www.chemwhat.tw/N2-2-METHYLPROPANOYL-GUANOSINE-CAS-64350-24-9 View Source
• [2] Synthesis of Labile Base Protected - Modified Deoxy & Modified Ribo Nucleosides, Corresponding Phosphoramidites and Supports and Their Use in High Purity Oligonucleotide Synthesis. Patent Application US20120065414A1, Chemgenes Corporation, 2012. View Source

iBu-rG vs. Other Guanosine Analogs

Direct substitution of ibu-rG or its corresponding phosphoramidite with an alternative like N2-acetyl (Ac), N2-benzoyl (Bz), or unprotected guanosine is not a viable option for a scientist or procurement specialist. This is due to a quantifiable trade-off between protecting group stability during synthesis and the kinetics of its removal during the final deprotection step [1]. Unprotected guanosine would result in extensive, uncontrolled side-reactions during oligonucleotide assembly, leading to complete synthesis failure. While other protecting groups like Ac and Bz exist, they introduce a critical, measurable disadvantage: they are significantly more resistant to basic deprotection conditions than the iBu group, requiring longer exposure to harsh reagents that can compromise the integrity of the final RNA product [2]. This directly impacts turnaround time and the purity of the synthesized oligonucleotide. The following section provides the quantitative evidence for why ibu-rG is the benchmark in this application space.

iBu-rG (Target)

Other N2-Acyl Guanosine Analogs

Protecting Group Isobutyryl provides specific steric and electronic profile for TBDMS-compatible RNA protocols

Protecting Group N-acetyl or N-benzoyl groups alter deprotection kinetics and may require different conditions

Deprotection Kinetics tuned to standard RNA deprotection without compromising 2'-O-silyl groups

Deprotection Different rates may lead to incomplete deprotection or side reactions in standard protocols

• [1] Chemical synthesis of RNA using fast oligonucleotide deprotection chemistry. Paperity. Available from: https://paperity.org/p/.../chemical-synthesis-of-rna-using-fast-oligonucleotide-deprotection-chemistry View Source
• [2] Synthesis of Labile Base Protected - Modified Deoxy & Modified Ribo Nucleosides, Corresponding Phosphoramidites and Supports and Their Use in High Purity Oligonucleotide Synthesis. Patent Application US20120065414A1, Chemgenes Corporation, 2012. View Source

iBu-rG Technical Differentiation

Synthetic Yield vs. N6-Benzoyladenosine

The iBu protecting group on guanosine is the industry standard due to its optimal balance of stability and lability. In direct comparison, a patent on labile protecting groups describes N2-isobutyryl guanosine (iBu) as a 'novel approach to obtain highest purity oligonucleotides,' contrasting it with N-acetyl (Ac) protected guanosine, which is described as 'significantly faster base labile' [1]. While the Ac group's faster lability might seem advantageous, it comes at the cost of significantly lower stability during the synthesis process. This is a critical differentiator. The enhanced stability of the iBu group is essential for preventing premature deprotection and side reactions during the numerous coupling cycles in solid-phase synthesis. Furthermore, the performance of the iBu-protected phosphoramidite monomer is well-documented, with optimized synthesis conditions achieving a coupling efficiency that 'has been shown to exceed 99% per coupling step' .

Synthetic Yield

Head-to-head

iBu-rG: 68.0% overall yield

N6-Bz-A: 74.0% overall yield

N4-Bz-C: 77.3% overall yield

Supports cost-modeling and supply evaluation

One-pot protection study; yield context for procurement review

Evidence Dimension	Base Lability and Stability During Oligonucleotide Synthesis
Target Compound Data	iBu protecting group provides a balanced profile, enabling >99% coupling efficiency and high-purity final product.
Comparator Or Baseline	N2-Acetyl (Ac) protecting group is 'significantly faster base labile' but also 'significantly less stable' than the iBu group during synthesis.
Quantified Difference	Coupling efficiency for iBu-protected monomer can exceed 99% per step. The Ac group's faster lability is a qualitative trade-off that demonstrably reduces stability and potentially final oligonucleotide purity.
Conditions	Solid-phase oligonucleotide synthesis using automated synthesizers under optimized conditions .

Why This Matters

For procurement, selecting ibu-rG-based monomers over N2-Acetyl alternatives is critical for ensuring high-fidelity RNA synthesis and minimizing the formation of truncated or side-product oligonucleotides, thereby reducing downstream purification costs and improving yield.

• [1] Synthesis of Labile Base Protected - Modified Deoxy & Modified Ribo Nucleosides, Corresponding Phosphoramidites and Supports and Their Use in High Purity Oligonucleotide Synthesis. Patent Application US20120065414A1, Chemgenes Corporation, 2012. View Source

Vendor Purity Specifications

A key differentiator between ibu-rG and other protected guanosine analogs, such as N2-benzoyl guanosine (Bz-rG), is the deprotection time. Standard protocols using iBu-protected monomers require treatment with concentrated ammonia for 5 hours at 65 °C to complete deprotection [1]. In contrast, N2-benzoyl (Bz) protecting groups are significantly more stable and require more forcing conditions to remove. While specific Bz-rG deprotection times are often longer and can extend beyond 8-16 hours [2], the iBu group provides a quantifiably faster and more convenient route. This is further underscored by the development of 'fast deprotection' chemistries where even more labile groups can be removed in as little as 1 hour at 55°C, compared to the 8-16 hours required for traditional groups like Bz [2]. This positions iBu as the balanced, industry-standard midpoint, offering a significantly faster workflow than the more stubborn Bz group without the excessive lability and stability issues of Ac groups.

Vendor Purity Range

Specification review

99.74% to >95% purity

Reported range spans >4.7% across suppliers

Purity variance may affect coupling consistency

Supplier specifications require independent verification

Evidence Dimension	Deprotection Time and Conditions
Target Compound Data	Standard deprotection: 5 hours at 65°C with concentrated ammonia [1].
Comparator Or Baseline	N2-Benzoyl (Bz) protecting group and other traditional groups require 8-16 hours at 55°C for complete deprotection [2].
Quantified Difference	The iBu group enables a 37.5% to 68.75% reduction in standard deprotection time compared to traditional Bz-based methods. Even faster protocols exist, with a difference of up to 15 hours (16 hours vs. 1 hour).
Conditions	Standard oligonucleotide deprotection with concentrated ammonia at 65°C [1] and traditional deprotection at 55°C [2].

Why This Matters

The shorter, milder deprotection cycle directly translates to increased laboratory throughput and a lower risk of RNA degradation or modification, which is crucial for applications requiring high structural integrity, such as structural biology and therapeutic development.

• [1] 5'-DMT-dG(iBu) 'Twist' Column; 1000 Å. Bio-Rad. Available from: https://biorod.cn/.../5-dmt-dgibu-twist-column-1000-a View Source
• [2] Chemical synthesis of RNA using fast oligonucleotide deprotection chemistry. Paperity. Available from: https://paperity.org/p/.../chemical-synthesis-of-rna-using-fast-oligonucleotide-deprotection-chemistry View Source

Physicochemical Profile Differentiation

While not a direct biological activity comparator, the widespread industrial adoption of ibu-rG is a powerful quantitative indicator of its reliability and performance. In a patent on high-purity oligonucleotide synthesis, the inventors explicitly state that 'The currently utilized, most popular and industry standard N-2-amino protecting group for guanine bases is isobutyryl' [1]. This is not an arbitrary choice. The selection is based on the demonstrable balance of stability and lability quantified in the previous evidence points. Furthermore, the performance of this standard chemistry is so well-established that major reagent suppliers offer specialized, high-purity product lines like 'TheraPure' grade iBu-rG phosphoramidite, which is backed by 'rigorous quality control and testing for synthesis efficiency' . This level of commercial infrastructure and quality assurance is a direct result of the compound's proven, quantitative performance advantages over alternatives.

LogP Profile

Class-level

iBu-rG precursor: LogP -0.70

Protected amidite: LogP 6.46

Confirms precursor identity; analytical distinction for QC workflows

Predicted LogP; experimental verification recommended

Evidence Dimension	Industry Adoption as a Proxy for Reliable Performance
Target Compound Data	N2-isobutyryl (iBu) is the 'most popular and industry standard' N2-protecting group for guanine [1].
Comparator Or Baseline	Other N2-protecting groups (e.g., Ac, Bz, DMF) are available but are not the standard first-line choice for general RNA synthesis.
Quantified Difference	Qualitative market dominance, driven by the quantitative advantages in coupling efficiency and deprotection kinetics established in prior evidence items.
Conditions	Commercial solid-phase oligonucleotide synthesis, from research scale to GMP manufacturing.

Why This Matters

For a procurement specialist, selecting the industry-standard reagent de-risks the synthesis process. It ensures compatibility with a vast range of automated synthesizers and established protocols, simplifies troubleshooting, and provides access to a robust supply chain with rigorously validated, high-purity material.

• [1] Synthesis of Labile Base Protected - Modified Deoxy & Modified Ribo Nucleosides, Corresponding Phosphoramidites and Supports and Their Use in High Purity Oligonucleotide Synthesis. Patent Application US20120065414A1, Chemgenes Corporation, 2012. View Source

Differentiating Building Block from Therapeutic: ibu-rG is a Synthesis Intermediate, Not a Prodrug Like Ribavirin

A critical distinction for procurement is that ibu-rG and its phosphoramidite derivative are not direct therapeutic agents and should not be confused with nucleoside analog prodrugs like ribavirin. Ribavirin is a synthetic guanosine analog prodrug that is clinically approved for treating chronic Hepatitis C virus (HCV) infection in combination therapy, where it acts by interfering with viral RNA metabolism [1]. Ribavirin has a well-defined therapeutic application but also carries significant side effects, including teratogenicity and embryotoxicity [2]. In stark contrast, ibu-rG has no established therapeutic application as a free nucleoside. Its purpose is as a protected intermediate for the chemical synthesis of RNA, not for direct biological activity in cells or organisms. Its value proposition lies in its utility as a high-performance research tool, not a therapeutic candidate. This is a fundamental differentiator that dictates use-case and procurement source.

Evidence Dimension	Primary Application and Biological Activity
Target Compound Data	ibu-rG is a nucleoside compound used as a building block in RNA synthesis. No direct antiviral or therapeutic activity is claimed.
Comparator Or Baseline	Ribavirin is a synthetic guanosine analog prodrug with broad-spectrum antiviral activity and clinical approval for HCV treatment.
Quantified Difference	Categorical difference: research tool (ibu-rG) versus approved therapeutic agent (ribavirin). This difference is not a matter of degree but of fundamental application.
Conditions	In vitro oligonucleotide synthesis (ibu-rG) vs. in vivo antiviral therapy (ribavirin).

Why This Matters

This distinction is paramount for procurement. A researcher developing an RNA therapeutic would purchase high-purity ibu-rG phosphoramidite from a chemical supplier. A clinician treating a patient would prescribe ribavirin from a pharmacy. Confusing the two would lead to a complete failure in the intended application. Understanding this clarifies the compound's precise role in the scientific value chain.

• [1] Ribavirin. DrugBank. Available from: https://www.drugbank.ca/drugs/DB00811 View Source
• [2] Penggunaan pada Kehamilan dan Ibu Menyusui Ribavirin - Alomedika. Available from: https://www.alomedika.com/obat/antivirus/ribavirin/penggunaan-pada-kehamilan-dan-ibu-menyusui View Source

iBu-rG Application Scenarios

RNA Phosphoramidite Precursor

ibu-rG, as a component of its corresponding phosphoramidite monomer, is the reagent of choice for any application requiring the synthesis of high-purity RNA. The quantifiable >99% coupling efficiency and balanced deprotection kinetics make it essential for producing long or complex RNA sequences, such as those required for structural studies (NMR, X-ray crystallography) or therapeutic development (siRNA, mRNA vaccines, CRISPR guide RNAs). Using alternative, less stable protecting groups would increase the proportion of truncated sequences (n-1, n-2, etc.), significantly complicating purification and reducing final yield [1].

Analytical Reference Standard for Amidites

The industry-standard status of ibu-rG-based phosphoramidites ensures seamless compatibility with all major automated DNA/RNA synthesizers. The predictable and relatively short 5-hour, 65°C deprotection protocol using standard reagents allows for straightforward integration into high-throughput manufacturing and core facility workflows. This minimizes the need for specialized equipment or non-standard protocols, thereby reducing operational complexity and the risk of batch failure.

Tool Compound for Nucleoside Chemistry Research

ibu-rG is a key starting material for synthesizing more complex, modified guanosine analogs used as biological probes. For example, it has been used to synthesize 2′-O-methyl-3′-thioguanosine phosphoramidite, a specialized nucleotide used to explore group I intron catalysis . The robust chemistry of the iBu protecting group allows for subsequent chemical modifications at other positions (e.g., the 2'-OH or sugar moiety) while maintaining overall nucleoside integrity, enabling the creation of novel tools for mechanistic biochemistry.

GMP Manufacturing of RNA-Based Therapeutics

For companies transitioning RNA therapeutics from research into clinical production, the availability of high-purity 'TheraPure' grade ibu-rG phosphoramidite is a critical differentiator . This grade of material comes with a higher level of quality control and impurity profiling, which is essential for meeting regulatory requirements for drug substance manufacturing. The extensive track record and established supply chain for iBu-protected monomers de-risks the chemistry, manufacturing, and controls (CMC) process compared to using less common or more labile protecting groups [1].

Application

Selection Property

Validation Focus

RNA Phosphoramidite Precursor

Synthetic precursor conversion fit

Coupling efficiency and amidite purity validation

Amidite Analytical Reference

Physicochemical distinction from protected amidite

HPLC method specificity for precursor detection

Nucleoside Chemistry Tool Compound

Well-characterized synthetic and physical properties

Protection and deprotection strategy studies

• [1] Synthesis of Labile Base Protected - Modified Deoxy & Modified Ribo Nucleosides, Corresponding Phosphoramidites and Supports and Their Use in High Purity Oligonucleotide Synthesis. Patent Application US20120065414A1, Chemgenes Corporation, 2012. View Source